Cas no 1780744-71-9 (2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile
• CAS No: 1780744-71-9
• MF: C₁₀H₈BrF₂N
• MW: 260.078028678894
• CID: 6018611
• PubChem ID: 84806307
• Update Time: 2025-06-10

2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile
• EN300-1934350
• 1780744-71-9

• Inchi： 1S/C10H8BrF2N/c1-10(2,5-14)6-3-4-7(12)8(11)9(6)13/h3-4H,1-2H3
• InChI Key： GSZJCJRLEVUUTH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C(C#N)(C)C)F

Computed Properties

• Exact Mass: 258.98082g/mol
• Monoisotopic Mass: 258.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile

Research Brief on 2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile (CAS: 1780744-71-9): Recent Advances and Applications

2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile (CAS: 1780744-71-9) is a fluorinated aromatic nitrile compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-difluoro substitution pattern, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanism of action, and therapeutic potential.

Recent literature has emphasized the role of 2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile as a key building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for the treatment of autoimmune diseases and certain cancers. The compound's bromo and difluoro substituents facilitate selective cross-coupling reactions, enabling the efficient construction of complex pharmacophores. Additionally, its nitrile group offers a handle for further derivatization, enhancing its utility in structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile exhibit promising inhibitory effects on specific protein kinases involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of this compound displayed nanomolar potency against JAK3 kinases, suggesting potential applications in rheumatoid arthritis and other inflammatory disorders. The compound's ability to modulate kinase activity is attributed to its interaction with the ATP-binding site, as revealed by X-ray crystallography data.

From a synthetic perspective, recent advances in transition-metal-catalyzed reactions have further expanded the utility of 2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile. A 2023 paper in Organic Letters detailed a palladium-catalyzed cyanation protocol that leverages this compound as a precursor for the preparation of fluorinated heterocycles. Such methodologies are critical for the development of new agrochemicals and pharmaceuticals, where fluorinated motifs are increasingly sought after for their enhanced metabolic stability and bioavailability.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2-(3-bromo-2,4-difluorophenyl)-2-methylpropanenitrile. Issues such as solubility and off-target effects need to be addressed through systematic medicinal chemistry efforts. Future research directions may include the exploration of prodrug strategies or the incorporation of this scaffold into bifunctional molecules to improve therapeutic efficacy. Overall, the compound's versatility and demonstrated biological activity make it a valuable tool for drug discovery, warranting further investigation.